Cas no 50616-44-9 ([5-(2-Isopropoxy-phenyl)-4H-[1,2,4]triazol-3-yl-sulfanyl]acetic acid)

• Product Name: [5-(2-Isopropoxy-phenyl)-4H-[1,2,4]triazol-3-yl-sulfanyl]acetic acid
• CAS No: 50616-44-9
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 2128295
• PubChem ID: 2865041
• Update Time: 2025-04-21

[5-(2-Isopropoxy-phenyl)-4H-[1,2,4]triazol-3-yl-sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(2-Isopropoxy-phenyl)-4H-[1,2,4]triazol-3-yl-sulfanyl]acetic acid
• STK699973
• DTXSID701152041
• {[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• HMS2329B11
• CHEMBL1568090
• 2-((5-(2-Isopropoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 50616-44-9
• AG-690/08314023
• ({5-[2-(propan-2-yloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• 2-[[3-[2-(1-Methylethoxy)phenyl]-1H-1,2,4-triazol-5-yl]thio]acetic acid
• CBKinase1_013040
• 2-((5-(2-Isopropoxyphenyl)-1H-1,2,4-triazol-3-yl)thio)acetic acid
• {[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• AKOS000301024
• SCHEMBL1528655
• BRD-K49516683-001-01-5
• CBKinase1_000640
• 2-[[5-(2-propan-2-yloxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• SMR000070133
• CS-0358389
• DB-362576
• MLS000061264
• 2-((5-(2-Isopropoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
• [5-(2-ISOPROPOXY-PHENYL)-4 H-[1,2,4]TRIAZOL-3-YLSULFANYL]-ACETIC ACID

• Inchi： 1S/C13H15N3O3S/c1-8(2)19-10-6-4-3-5-9(10)12-14-13(16-15-12)20-7-11(17)18/h3-6,8H,7H2,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： PKQRPTBQWYLOJD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C2C=CC=CC=2OC(C)C)=N1

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles